Cas no 2431-75-6 (Isoamyl-p-toluenesulfonate)

• Product Name: Isoamyl-p-toluenesulfonate
• CAS No: 2431-75-6
• MF: C₁₂H₁₈O₃S
• MW: 242.334522724152
• MDL: MFCD09952020
• CID: 42942
• PubChem ID: 15579637
• Update Time: 2025-04-18

Isoamyl-p-toluenesulfonate Chemical and Physical Properties

Names and Identifiers

• 3-Methylbutyl tosylate
• 3-Methyl-1-butyl tosylate
• 3-Methyl-1-butyl 4-methylbenzenesulfonate
• Isoamyl p-toluenesulfonate
• 3-methylbutyl 4-methylbenzenesulfonate
• 3-methyl-1-(toluene-4-sulfonyloxy)-butane
• 3-methyl-1-butanol-p-toluenesulphonate
• 4-methylbenzenesulfonic acid 3-methylbutyl ester
• isoamyl tosylate
• isopentyl 4-methylbenzenesulfonate
• toluene-4-sulfonic acid 3-methyl-butyl ester
• toluene-4-sulfonic acid isopentyl ester
• Toluol-4-sulfonsaeure-isopentylester
• 2431-75-6
• 3-Methylbutyl 4-methylbenzene-1-sulfonate
• F11749
• DTXSID00574796
• 3-(4-Carbamoyl-piperidin-1-yl)-propionicacid
• EN300-7185647
• Isoamyl-p-toluenesulfonate
• MFCD09952020
• AS-15840
• AKOS015889855
• A856609
• SCHEMBL6323071
• A817221
• FT-0656628
• PCZZZZSXMTUGGG-UHFFFAOYSA-N

• MDL： MFCD09952020
• Inchi： 1S/C12H18O3S/c1-10(2)8-9-15-16(13,14)12-6-4-11(3)5-7-12/h4-7,10H,8-9H2,1-3H3
• InChI Key： PCZZZZSXMTUGGG-UHFFFAOYSA-N
• SMILES： S(C1C=CC(C)=CC=1)(=O)(=O)OCCC(C)C

Computed Properties

• Exact Mass: 242.09800
• Monoisotopic Mass: 242.098
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 16
• Rotatable Bond Count: 5
• Complexity: 282
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3.1
• Topological Polar Surface Area: 51.8A^2

Experimental Properties

• Density: 1.100
• Boiling Point: 343.944 °C at 760 mmHg
• Flash Point: 343.944 °C at 760 mmHg
• Refractive Index: 1.503
• PSA: 51.75000
• LogP: 3.82720

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Benzenesulfonic acids and derivatives Benzenesulfonate esters